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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutan-2-one
CAS No.: 87308-03-0
Cat. No.: B2828961
Get Quote
. J

Executive Summary

1-Chloro-4-methoxybutan-2-one (CAS 87308-03-0) is a specialized aliphatic

-chloroketone building block used primarily in the synthesis of heterocycles—specifically
thiazoles and imidazoles—within pharmaceutical discovery.[1] Unlike commodity solvents, this
compound is a Tier 3 Fine Chemical, typically available only through custom synthesis or
specialized catalog houses.

Its dual functionality—a reactive chloroketone "warhead" for cyclization and a methoxyethyl
“tail" for solubility—makes it a critical intermediate for installing the 2-(2-methoxyethyl) motif
into drug candidates. This guide details the synthesis pathways, safety protocols (lachrymator
management), and strategic sourcing parameters required to procure this material effectively.

Technical Specifications & Chemical Identity
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Parameter Specification

IUPAC Name 1-Chloro-4-methoxybutan-2-one
1-Chloro-4-methoxy-2-butanone; Chloromethyl

Synonyms
2-methoxyethyl ketone

CAS Number 87308-03-0

Molecular Formula

Molecular Weight 136.58 g/mol

Predicted Boiling Point

185°C (at 760 mmHg) / ~70-75°C (at 15 mmHg)

Density

~1.12 g/cm?3

Physical State

Colorless to pale yellow liquid

Soluble in DCM, THF, Ethyl Acetate;

Solubility
Decomposes in water

. Moisture sensitive; prone to polymerization if
Stability o N _
acidic impurities remain.[2]

Critical Safety Warning: Lachrymator

AS an

-chloroketone, this compound is a potent lachrymator (tear-inducing agent) and alkylating
agent.

e Handling: Must be handled in a certified fume hood.
o PPE: Double nitrile gloves, chemical splash goggles, and face shield.

» Neutralization: Spills should be treated with dilute ammonia or sodium bicarbonate solution
to quench the alkylating potential.

Synthesis & Manufacturing Workflows
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Understanding the manufacturing route is vital for assessing impurity profiles during
procurement. There are two primary routes: the High-Fidelity Arndt-Eistert Sequence (preferred
for R&D) and the Direct Chlorination Route (industrial cost-saving).

Route A: The Acid Chloride Sequence (High Purity)

This route guarantees regioselectivity, ensuring the chlorine atom is placed exclusively at the
terminal (C1) position.

Mechanism:

» Activation: 3-Methoxypropionic acid is converted to its acid chloride.

» Homologation: Reaction with diazomethane yields the diazoketone.

e Chlorination: Treatment with anhydrous HCI generates the target chloroketone with

release.

Route B: Direct Chlorination (Industrial)

Direct chlorination of 4-methoxy-2-butanone using Sulfuryl Chloride (

).

e Risk: This often yields a mixture of the target (C1-Cl) and the internal isomer (C3-Cl, 3-
chloro-4-methoxybutan-2-one).

e QC Requirement: Buyers must request Regio-Isomer Analysis (GC-MS) to ensure <5% of
the C3 isomer.

Visual Workflow: Synthesis Pathways
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Caption: Comparison of the regioselective Arndt-Eistert route (solid lines) versus the direct
chlorination route (dashed), highlighting potential isomer impurities.

Market Analysis: Suppliers & Pricing

CAS 87308-03-0 is not a commodity chemical. It is typically "Made to Order" (MTO). Large
catalogs (Sigma, Fisher) often do not stock this specific isomer, listing instead the ether analog
(1-chloro-4-methoxybutane).

Supplier Landscape

Primary sourcing should focus on specialized fine chemical manufacturers in China and India,
or boutique synthesis houses in the West.

Representative

Supplier Tier . Availability Model Risk Profile
Companies
Tier 1 (Global ] ) ] ) ] )
Sigma-Aldrich, Fisher Rarely Stocked Low Risk, High Price
Catalog)
] o Leap Chem, Ambeed, ] Moderate Risk, Good
Tier 2 (Specialist) ] Lead Time: 2-4 Weeks
Combi-Blocks Value
Hangzhou Dayang, Higher Risk (QC
Tier 3 (Bulk Mfg) J ] yang MTO (Bulk Only) J ] @
ChemTik Required)

Price Estimation Models (2025)
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Pricing is highly volume-dependent due to the hazardous chemistry (diazomethane or
chlorination) involved in production.

e Research Scale (1g - 10g): $150 - $400 USD per gram.
o Driver: High FTE cost for hazardous setup.
 Pilot Scale (100g - 1kg): $800 - $2,500 USD per kg.
o Driver: Economies of scale in reagent handling.
e Commercial Scale (>10kg): $300 - $600 USD per kg.
o Note: Requires 3-month lead time for campaign manufacturing.

Applications in Drug Development

The core utility of 1-Chloro-4-methoxybutan-2-one lies in its ability to build 5-membered
heterocycles with a solubilizing tail.

The Hantzsch Thiazole Synthesis

The most common reaction is the condensation with thioamides or thioureas.

Protocol:

Dissolve Thioamide (

) in Ethanol.

Add 1-Chloro-4-methoxybutan-2-one (1.0 equiv).

Reflux for 2-4 hours.

Result: A thiazole ring substituted at the 4-position with a

group.
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This motif is frequently used to improve the LogD and metabolic stability of lipophilic drug
scaffolds by introducing the polar-but-neutral ether chain.

Procurement & Quality Control Checklist

When issuing a Request for Quote (RFQ), specific technical requirements must be met to
ensure the material is usable for synthesis.

RFQ Specification Template

"We request a quote for [Amount] of CAS 87308-03-0.

Purity: >95.0% by GC. [3] * Identity: 1H-NMR confirmation required.

Specific Impurity Limit:Regio-isomer (3-chloro) must be <5%.

Packaging: Sealed under Argon/Nitrogen; Sure/Seal bottle preferred.

Shipping: Must comply with UN2920 (Corrosive/Flammable) regulations.”

QC Validation (Self-Check)

Upon receipt, validate the material immediately:
» Visual: Clear liquid.[4][5] Darkening indicates polymerization (HCI release).
e 1H-NMR (CDCI3): Look for the diagnostic triplet of the

group at ~4.1 ppm.

o Impurity Flag: A doublet at ~1.6 ppm suggests the methyl group of the 3-chloro isomer
(wrong structure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. prepchem.com [prepchem.com]

3. BDE No 28 analytical standard | Sigma-Aldrich [sigmaaldrich.com]

4. CAS 15893-42-2: 3-(4-METHOXYPHENYL)PROPIONYL CHLORIDE [cymitquimica.com]
5. chembk.com [chembk.com]

6. 3-Methoxypropanoyl chloride | C4H7CIO2 | CID 2759728 - PubChem
[pubchem.ncbi.nim.nih.gov]

7. 1-Chloro-4-methoxybutane | C5H11CIO | CID 87363 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Organic Syntheses Procedure [orgsyn.org]

9. EP0060808BL1 - 4-chloro-4-chloromethyloxetan-2-one and process for its preparation -
Google Patents [patents.google.com]

To cite this document: BenchChem. [Strategic Sourcing and Technical Profile: 1-Chloro-4-
methoxybutan-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2828961/docs#strategic-sourcing-and-technical-
profile-1-chloro-4-methoxybutan-2-one]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxypropanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/87363
https://www.benchchem.com/product/b2828961/docs?utm_src=pdf-body#strategic-sourcing-and-technical-profile-1-chloro-4-methoxybutan-2-one
https://www.echemi.com/products/pd180727152964-1-chloro-4-methoxybutan-2-one.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxypropanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/
http://www.orgsyn.org/demo.aspx?prep=v91p0185
https://cymitquimica.com/cas/15893-42-2/
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://patents.google.com/patent/EP0060808B1/en
http://www.orgsyn.org/demo.aspx?prep=v91p0185
https://www.benchchem.com/product/b2828961?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/products/pd180727152964-1-chloro-4-methoxybutan-2-one.html
https://prepchem.com/1-chloro-4-4-chlorophenyl-2-butanone/
https://www.sigmaaldrich.com/JP/ja/product/sial/05364
https://cymitquimica.com/cas/15893-42-2/
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxypropanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxypropanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/87363
https://pubchem.ncbi.nlm.nih.gov/compound/87363
http://www.orgsyn.org/demo.aspx?prep=v91p0185
https://patents.google.com/patent/EP0060808B1/en
https://patents.google.com/patent/EP0060808B1/en
https://www.benchchem.com/product/b2828961/docs#strategic-sourcing-and-technical-profile-1-chloro-4-methoxybutan-2-one
https://www.benchchem.com/product/b2828961/docs#strategic-sourcing-and-technical-profile-1-chloro-4-methoxybutan-2-one
https://www.benchchem.com/product/b2828961/docs#strategic-sourcing-and-technical-profile-1-chloro-4-methoxybutan-2-one
https://www.benchchem.com/product/b2828961/docs#strategic-sourcing-and-technical-profile-1-chloro-4-methoxybutan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2828961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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